4-({3-Methyl-4-oxo-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-2-ylidene}amino)benzoic acid
4-({3-Methyl-4-oxo-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-2-ylidene}amino)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
443877-92-7
VCID:
VC0475339
InChI:
InChI=1S/C21H16N2O4S/c1-3-12-27-17-10-4-14(5-11-17)13-18-19(24)23(2)21(28-18)22-16-8-6-15(7-9-16)20(25)26/h1,4-11,13H,12H2,2H3,(H,25,26)/b18-13-,22-21?
SMILES:
CN1C(=O)C(=CC2=CC=C(C=C2)OCC#C)SC1=NC3=CC=C(C=C3)C(=O)O
Molecular Formula:
C21H16N2O4S
Molecular Weight:
392.4g/mol
4-({3-Methyl-4-oxo-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-2-ylidene}amino)benzoic acid
CAS No.: 443877-92-7
Main Products
VCID: VC0475339
Molecular Formula: C21H16N2O4S
Molecular Weight: 392.4g/mol
![4-({3-Methyl-4-oxo-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-2-ylidene}amino)benzoic acid - 443877-92-7](/images/no_structure.jpg)
| CAS No. | 443877-92-7 |
|---|---|
| Product Name | 4-({3-Methyl-4-oxo-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-2-ylidene}amino)benzoic acid |
| Molecular Formula | C21H16N2O4S |
| Molecular Weight | 392.4g/mol |
| IUPAC Name | 4-[[(5Z)-3-methyl-4-oxo-5-[(4-prop-2-ynoxyphenyl)methylidene]-1,3-thiazolidin-2-ylidene]amino]benzoic acid |
| Standard InChI | InChI=1S/C21H16N2O4S/c1-3-12-27-17-10-4-14(5-11-17)13-18-19(24)23(2)21(28-18)22-16-8-6-15(7-9-16)20(25)26/h1,4-11,13H,12H2,2H3,(H,25,26)/b18-13-,22-21? |
| Standard InChIKey | CEQQVZJXGKWXDV-AHDBMNBVSA-N |
| Isomeric SMILES | CN1C(=O)/C(=C/C2=CC=C(C=C2)OCC#C)/SC1=NC3=CC=C(C=C3)C(=O)O |
| SMILES | CN1C(=O)C(=CC2=CC=C(C=C2)OCC#C)SC1=NC3=CC=C(C=C3)C(=O)O |
| Canonical SMILES | CN1C(=O)C(=CC2=CC=C(C=C2)OCC#C)SC1=NC3=CC=C(C=C3)C(=O)O |
| PubChem Compound | 1844757 |
| Last Modified | Nov 11 2021 |
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